Cas no 915188-54-4 (methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product Name: methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 915188-54-4
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5425993
• Update Time: 2025-07-08

methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-[1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

• Inchi： 1S/C22H23N3O3/c1-14-7-6-8-15(2)21(14)25-12-16(11-19(25)26)22-23-17-9-4-5-10-18(17)24(22)13-20(27)28-3/h4-10,16H,11-13H2,1-3H3
• InChI Key： UHNLQQCDQPREQL-UHFFFAOYSA-N
• SMILES： C1(C2CC(=O)N(C3=C(C)C=CC=C3C)C2)N(CC(OC)=O)C2=CC=CC=C2N=1

Additional information on methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate: A Comprehensive Overview

Methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate (CAS no. 915188-54-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its multi-ring system and diverse functional groups, positions it as a potential candidate for further exploration in drug discovery.

The< strong>nomenclature of Methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate provides valuable insights into its chemical composition. The presence of 2,6-dimethylphenyl indicates the incorporation of a dimethyl-substituted benzene ring, which is known for its ability to modulate electronic properties and interact with biological targets. The pyrrolidinone moiety and the benzodiazole ring further contribute to the molecule's complexity, offering multiple sites for interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological targets. Studies have suggested that the< strong>benzodiazole moiety may play a crucial role in modulating neurotransmitter activity, which has implications for the development of novel therapeutics for neurological disorders. The< strong>pyrrolidinone group, on the other hand, has been identified as a key pharmacophore in various bioactive molecules, contributing to their binding affinity and efficacy.

The synthesis of Methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of< strong>2,6-dimethylphenyl-substituted intermediates ensures the preservation of the desired electronic properties throughout the synthesis. Additionally, the introduction of the< strong>pyrrolidinone and benzodiazole rings necessitates careful optimization to achieve high yields and purity.

In vitro studies have begun to unravel the potential pharmacological properties of Methyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-y}acetate. Initial experiments have demonstrated its ability to interact with specific enzymes and receptors, suggesting possible applications in treating conditions such as anxiety and cognitive disorders. The< strong>novelty of its structure relative to existing therapeutic agents makes it an attractive candidate for further investigation.

The< strong>CAS no. 915188-54-4 identifier ensures that researchers can reliably access and reference this compound in their studies. As research progresses, this compound will likely serve as a foundation for developing new derivatives with enhanced pharmacological profiles. The integration of high-throughput screening technologies will further accelerate the discovery process by allowing rapid evaluation of large libraries of related compounds.

The structural features of Methyl 2-{2-(4-methoxyphenyl)-5-(4-morpholinophenyl)-4H-imidazo[4',5':5',4']pyrazepine} make it a versatile scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility underscores the importance of< strong>Methyl 2-{(4-methoxyphenyl)-5-(4-morpholinophenyl)-4H-imidazo[4',5':5',4']pyrazepine as a building block in medicinal chemistry.

The growing interest in< strong>Methyl 2-{(4-methoxyphenyl)-5-(4-morpholinophenyl)-4H-imidazo[4',5':5',4']pyrazepine is also driven by its potential applications in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could lead to more effective treatments for complex diseases. This approach aligns with current trends in drug development towards personalized medicine and targeted therapies.

In conclusion, Methyl 2-{(4-methoxyphenyl)-5-(4-morpholinophenyl)-4H-imidazo[4',5':5',4']pyrazepine represents a significant advancement in pharmaceutical research. Its complex structure and diverse functional groups offer numerous opportunities for developing novel therapeutics. As research continues to uncover its pharmacological properties and synthetic pathways, this compound is poised to make substantial contributions to drug discovery and development.